N-[(4-ethyl-1,3-thiazol-2-yl)methyl]-7-isopropyl[1,2,4]triazolo[1,5-a]pyrimidine-5-carboxamide

• IUPAC Name: N-[(4-ethyl-1,3-thiazol-2-yl)methyl]-7-propan-2-yl-[1,2,4]triazolo[1,5-a]pyrimidine-5-carboxamide
• InChI: InChI=1S/C15H18N6OS/c1-4-10-7-23-13(19-10)6-16-14(22)11-5-12(9(2)3)21-15(20-11)17-8-18-21/h5,7-9H,4,6H2,1-3H3,(H,16,22)
• InChI Key: IPVDPNCEDVZFTF-UHFFFAOYSA-N
• Canonical SMILES: CCC1=CSC(=N1)CNC(=O)C2=NC3=NC=NN3C(=C2)C(C)C
• Molecular Formula: C15H18N6OS
• Molecular Weight: 330.4 g/mol

Description

Synthesis Analysis

The synthesis of compounds similar to the one typically involves reactions such as those seen in the synthesis of triazolo[4,3-a]pyrimidines, thiadiazoles, and selenadiazoles via reactions of hydrazonoyl halides with a range of substrates. These processes often yield a variety of structurally complex and functionally diverse molecules (Abdelhamid, A., Abdel-Wahab, B. A. M., & Al-Atoom, A. A., 2004; Mohamed, H. M., 2021).

Molecular Structure Analysis

The structural analysis of such compounds often involves the determination of the arrangement of atoms within the molecule. Single crystal X-ray diffraction data has been used to prove the structure of similar triazolo[4,3-a]pyrimidines, providing detailed insights into the molecular geometry and interatomic distances (Lashmanova, E. A., Agarkov, A., Rybakov, V., & Shiryaev, A., 2019).

Chemical Reactions and Properties

Chemical reactions involving triazolo[1,5-a]pyrimidines and related compounds are diverse, leading to the formation of novel heterocyclic systems. For instance, reactions with hydrazonoyl halides can produce a variety of thiazolo and triazolo pyrimidines, showcasing the compound’s reactive versatility and potential for further chemical manipulation (Abdel-Riheem, N. A., Rateb, N. M., Al-Atoom, A. A., & Abdelhamid, A., 2003).

Physical Properties Analysis

The physical properties of such compounds, including melting points, solubility, and crystalline structure, are typically influenced by their molecular structure. While specific data on the compound might not be readily available, analogous compounds exhibit distinct physical properties that can be studied through spectroscopic methods and elemental analysis.

Chemical Properties Analysis

The chemical properties of N-[(4-ethyl-1,3-thiazol-2-yl)methyl]-7-isopropyl[1,2,4]triazolo[1,5-a]pyrimidine-5-carboxamide, such as its reactivity with various chemical agents, stability under different conditions, and potential for further functionalization, can be inferred from studies on similar molecules. These compounds often demonstrate a wide range of reactivities and interactions, highlighting their potential in various chemical contexts (Gomha, S. M., Muhammad, Z. A., & Edrees, M., 2017).

Future Directions

The future directions for this compound could involve further exploration of its biological activities and potential applications in medicine, given the biological activities observed in similar compounds.